Cas no 685879-99-6 (3-Pyrrolidinamine,4-methoxy-N-methyl-,(3R,4R)-rel-(9CI))
685879-99-6 structure
Product Name:3-Pyrrolidinamine,4-methoxy-N-methyl-,(3R,4R)-rel-(9CI)
CAS No:685879-99-6
MF:C6H14N2O
MW:130.188161373138
CID:971438
PubChem ID:11126291
Update Time:2025-04-19
3-Pyrrolidinamine,4-methoxy-N-methyl-,(3R,4R)-rel-(9CI) Chemical and Physical Properties
Names and Identifiers
-
- 3-Pyrrolidinamine,4-methoxy-N-methyl-,(3R,4R)-rel-(9CI)
- (3R,4R)-4-methoxy-N-methylpyrrolidin-3-amine
- 685879-99-6
- SCHEMBL761621
- trans-4-Methoxy-N-methylpyrrolidin-3-amine
- CKA57401
- (3S,4S)-4-Methoxy-N-methyl-3-pyrrolidinamine ee
- A877651
- CS-0054385
- 252574-01-9
- (3S,4S)-4-Methoxy-N-methyl-3-pyrrolidinamine
- CID 11126291
- 3-Pyrrolidinamine,4-methoxy-N-methyl-,(3S,4S)-(9ci)
- (3s,4s)-4-methoxy-n-methylpyrrolidin-3-amine
- P12200
- DB-299736
-
- Inchi: 1S/C6H14N2O/c1-7-5-3-8-4-6(5)9-2/h5-8H,3-4H2,1-2H3/t5-,6-/m0/s1
- InChI Key: FHCMZTOUVZUHAP-WDSKDSINSA-N
- SMILES: O(C)[C@H]1CNC[C@@H]1NC
Computed Properties
- Exact Mass: 130.110613074g/mol
- Monoisotopic Mass: 130.110613074g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 2
- Complexity: 87.1
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.9
- Topological Polar Surface Area: 33.3Ų
3-Pyrrolidinamine,4-methoxy-N-methyl-,(3R,4R)-rel-(9CI) Related Literature
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
685879-99-6 (3-Pyrrolidinamine,4-methoxy-N-methyl-,(3R,4R)-rel-(9CI)) Related Products
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